N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C30H34N4O4S2.ClH/c1-4-32(5-2)19-20-33(30-31-26-17-14-24(38-3)21-28(26)39-30)29(35)23-12-15-25(16-13-23)40(36,37)34-18-8-10-22-9-6-7-11-27(22)34;/h6-7,9,11-17,21H,4-5,8,10,18-20H2,1-3H3;1H
• InChI Key: GVRIVBVVVATKGH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC5=CC=CC=C54.Cl
• Molecular Formula: C30H35ClN4O4S2
• Molecular Weight: 615.2 g/mol
• CAS No.: 1321775-12-5

Description

The compound N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride (CAS: 1322235-78-8) is a benzamide derivative featuring:

• A 6-methoxybenzo[d]thiazol-2-yl group, contributing to aromatic stacking and electron-donating properties.
• A 3,4-dihydroquinoline sulfonyl moiety, offering conformational rigidity and hydrogen-bonding capabilities. Its molecular formula is C₃₀H₃₅ClN₄O₄S₂ with a molecular weight of 615.2 .

Biological Activity

N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride is a complex organic compound that has garnered interest in medicinal chemistry due to its potential therapeutic properties. This article aims to provide a comprehensive overview of its biological activities, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure

The compound is characterized by a multi-functional structure that includes:

• A diethylaminoethyl group
• A sulfonamide linkage to a quinoline derivative
• A methoxy-substituted benzo[d]thiazole moiety

This structural diversity is believed to contribute to its biological activity.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The sulfonamide group may inhibit enzymes involved in metabolic pathways, particularly those related to cancer cell proliferation.
• Receptor Modulation : The compound may interact with various receptors, including those involved in neurotransmission and cell signaling pathways.
• Antioxidant Properties : The presence of the quinoline and thiazole rings suggests potential antioxidant activity, which can protect cells from oxidative stress.

Anticancer Activity

Recent studies have indicated that this compound exhibits significant anticancer properties. For instance, it has been shown to induce apoptosis in various cancer cell lines through the activation of caspase pathways.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	12.5	Apoptosis via caspase activation
A549 (Lung Cancer)	15.0	Cell cycle arrest
HeLa (Cervical Cancer)	10.0	ROS generation

Neuroprotective Effects

The compound has also been investigated for its neuroprotective effects, particularly in models of neurodegenerative diseases. It appears to enhance neuronal survival under stress conditions.

Model	Outcome	Reference
Mouse model of AD	Reduced amyloid plaque formation
SH-SY5Y cells	Increased viability under oxidative stress

Case Study 1: Pancreatic β-cell Protection

A study demonstrated that derivatives similar to this compound protect pancreatic β-cells from endoplasmic reticulum (ER) stress, which is crucial for diabetes management. The analogs exhibited an EC50 value as low as 0.1 µM, indicating strong protective effects against ER-induced apoptosis .

Case Study 2: Antimicrobial Activity

Another investigation revealed that the compound possesses antimicrobial properties against various bacterial strains. In vitro assays showed effective inhibition of growth at concentrations below 20 µg/mL.

Scientific Research Applications

Scientific Research Applications of N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride

N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride is a complex organic compound with a molecular formula of C30H35ClN4O4S2 and a molecular weight of 615.2. It is recognized as a useful research compound with a purity of around 95%. The compound has a multi-functional structure, including a diethylaminoethyl group, a sulfonamide linkage to a quinoline derivative, and a methoxy-substituted benzo[d]thiazole moiety, which contributes to its biological activity.

The biological activity of N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The sulfonamide group may inhibit enzymes involved in metabolic pathways, particularly those related to cancer cell proliferation.
• Receptor Modulation : The compound may interact with various receptors, including those involved in neurotransmission and cell signaling pathways.
• Antioxidant Properties : The presence of the quinoline and thiazole rings suggests potential antioxidant activity, which can protect cells from oxidative stress.

Anticancer Activity

Recent studies indicate that N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride exhibits significant anticancer properties. It has been shown to induce apoptosis in various cancer cell lines through the activation of caspase pathways.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	12.5	Apoptosis via caspase activation
A549 (Lung Cancer)	15.0	Cell cycle arrest
HeLa (Cervical Cancer)	10.0	ROS generation

Neuroprotective Effects

The compound has also been investigated for its neuroprotective effects, particularly in models of neurodegenerative diseases. It appears to enhance neuronal survival under stress conditions.

Model	Outcome
Mouse model of AD	Reduced amyloid plaque formation
SH-SY5Y cells	Increased viability under oxidative stress

Case Studies

• Pancreatic β-cell Protection : Derivatives similar to N-(2-(diethylamino)ethyl)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride protect pancreatic β-cells from endoplasmic reticulum (ER) stress, which is crucial for diabetes management. The analogs exhibited an EC50 value as low as 0.1 µM, indicating strong protective effects against ER-induced apoptosis.
• Antimicrobial Activity : The compound possesses antimicrobial properties against various bacterial strains. In vitro assays showed effective inhibition of growth at concentrations below 20 µg/mL.

Other potential applications

Based on its structural similarity to other benzamide derivatives, this compound may also have applications in:

• Agriculture : Certain benzamides are used as herbicides.
• Material Science : Some benzamides are used as building blocks for polymers and other materials.

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The target compound’s structural analogs differ in key substituents, influencing molecular weight, polarity, and bioactivity:

Compound (CAS/Ref)	Molecular Formula	Molecular Weight	Key Substituents
Target (1322235-78-8, Ev11)	C₃₀H₃₅ClN₄O₄S₂	615.2	Diethylaminoethyl, 6-methoxybenzothiazolyl, 3,4-dihydroquinoline sulfonyl
Ev12 (1322030-57-8)	C₂₆H₃₅ClN₄O₄S₂	567.2	Dimethylaminoethyl, 6-ethoxybenzothiazolyl, 4-methylpiperidinyl sulfonyl
Ev13 (1321969-41-8)	C₂₉H₃₅ClN₄O₄S₂	603.2	Diethylaminoethyl, 4-ethoxybenzothiazolyl, N-methyl-N-phenylsulfamoyl
4g (Ev1)	C₁₇H₁₄ClN₃O₂S₂	403.89	4-Chlorophenyl, benzothiazole carboxamide
3ai (Ev4)	C₁₉H₁₅ClN₂O₂	338.8	4-Chlorophenoxy, benzamide

Key Observations:

• Benzothiazole Substituents : The 6-methoxy group in the target versus 6-ethoxy (Ev12) or 4-ethoxy (Ev13) impacts lipophilicity. Ethoxy groups increase hydrophobicity, which may enhance tissue penetration .
• Sulfonyl Moieties: The 3,4-dihydroquinoline sulfonyl group in the target differs from Ev12’s 4-methylpiperidinyl sulfonyl and Ev13’s N-methyl-N-phenylsulfamoyl. These variations influence electronic properties and binding affinities—dihydroquinoline’s fused ring system may enhance π-π interactions .

Spectral and Functional Group Analysis

• IR Spectroscopy : Sulfonyl (S=O) stretches (~1240–1255 cm⁻¹) and carbonyl (C=O) bands (~1663–1682 cm⁻¹) are critical for confirming sulfonamide and amide functionalities (Ev2, Ev11) .
• NMR Data: The diethylaminoethyl group in the target shows characteristic triplet signals for ethyl protons (~1.0–3.5 ppm), while the methoxybenzothiazole resonates as a singlet (~3.8 ppm for OCH₃) .

Q & A

Q. What synthetic routes are recommended for synthesizing this compound, and how can reaction yields be improved?

The compound can be synthesized via multi-step nucleophilic substitutions and coupling reactions. Key steps include:

• Amide bond formation : Reacting benzothiazole-2-amine derivatives with activated carboxylic acid precursors (e.g., benzoyl chloride) in pyridine or DMF at room temperature, followed by purification via recrystallization (e.g., ethanol/water mixtures) .
• Sulfonation : Introducing the sulfonyl group using sulfonating agents like chlorosulfonic acid under controlled temperatures.
• Yield optimization : Adjust stoichiometry of reagents (e.g., 1:1 molar ratio for amine and acyl chloride), solvent polarity (e.g., ethanol vs. acetone), and reaction duration (12–24 hours). Lower yields in sterically hindered reactions (e.g., 37% in ) may require iterative solvent screening or catalytic additives .

Q. Which spectroscopic techniques are critical for structural characterization, and what key signatures should be prioritized?

• ¹H/¹³C NMR : Identify protons adjacent to electron-withdrawing groups (e.g., sulfonyl: δ 7.5–8.5 ppm for aromatic protons; diethylaminoethyl: δ 2.5–3.5 ppm for N-CH₂ groups) .
• IR spectroscopy : Confirm amide C=O stretches (~1650–1700 cm⁻¹) and sulfonyl S=O stretches (~1150–1250 cm⁻¹) .
• X-ray crystallography : Resolve conformational ambiguities (e.g., amide bond geometry) and intermolecular interactions (e.g., hydrogen bonding patterns) .

Advanced Research Questions

Q. How can Design of Experiments (DoE) principles optimize multi-step synthesis?

DoE is critical for identifying critical variables (e.g., temperature, solvent, catalyst loading) and their interactions:

• Screening designs : Use fractional factorial designs to prioritize factors affecting yield (e.g., reaction time > solvent polarity) .
• Response surface methodology (RSM) : Model non-linear relationships between variables (e.g., temperature vs. catalyst concentration) to predict optimal conditions .
• Case study : Bayesian optimization algorithms have outperformed manual tuning in reaction yield improvements (e.g., +20% yield via automated parameter adjustment) .

Q. How should researchers resolve contradictions between spectroscopic data and computational modeling?

• Cross-validation : Compare experimental NMR/IR data with density functional theory (DFT)-predicted spectra to identify discrepancies (e.g., tautomerism or solvatomorphism) .
• Purity checks : Use HPLC-MS to rule out impurities causing anomalous signals .
• Alternative techniques : Employ X-ray crystallography to unambiguously confirm stereochemistry if NMR data conflicts with computational models .

Q. What in vitro assay designs are suitable for evaluating biological activity?

• Antimicrobial testing : Follow protocols from :

Prepare serial dilutions (0.1–100 µg/mL) in DMSO.

Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains.

Determine minimum inhibitory concentrations (MICs) via broth microdilution, using ciprofloxacin as a positive control.

• Cytotoxicity profiling : Use MTT assays on human cell lines (e.g., HEK-293) to assess selectivity indices .

Q. What computational methods predict solubility and stability under physiological conditions?

• Quantitative structure-property relationship (QSPR) : Train models on logP, polar surface area, and hydrogen-bonding descriptors to predict aqueous solubility .
• Molecular dynamics (MD) simulations : Simulate interactions with lipid bilayers or serum proteins to assess stability in blood .
• Accelerated stability studies : Expose the compound to pH 1–9 buffers and analyze degradation products via LC-MS .

Q. How can structure-activity relationships (SAR) be analyzed for this compound?

• Analog synthesis : Modify substituents (e.g., replace diethylaminoethyl with piperazine) and compare bioactivity .
• Pharmacophore mapping : Identify critical moieties (e.g., sulfonyl group for antimicrobial activity) using 3D alignment tools .
• Enzymatic assays : Test inhibition of target enzymes (e.g., PFOR in anaerobic microbes) to link structural features to mechanism .